2-[(3,4-dichlorophenyl)sulfonylamino]-N-[4-(difluoromethoxy)phenyl]propanamide

• IUPAC Name: 2-[(3,4-dichlorophenyl)sulfonylamino]-N-[4-(difluoromethoxy)phenyl]propanamide
• InChI: InChI=1S/C16H14Cl2F2N2O4S/c1-9(22-27(24,25)12-6-7-13(17)14(18)8-12)15(23)21-10-2-4-11(5-3-10)26-16(19)20/h2-9,16,22H,1H3,(H,21,23)
• InChI Key: BDZQOBNIKNLFOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)OC(F)F)NS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2F2N2O4S
• Molecular Weight: 439.3 g/mol

Description

2-[(3,4-dichlorophenyl)sulfonylamino]-N-[4-(difluoromethoxy)phenyl]propanamide, commonly known as DPCPX, is a potent and selective antagonist of adenosine A1 receptors. It was first synthesized in the 1980s and has since been extensively studied for its biochemical and physiological effects.

Mechanism of Action

DPCPX acts as a competitive antagonist of adenosine A1 receptors, blocking the binding of adenosine to its receptor and preventing its downstream signaling. Adenosine A1 receptors are widely distributed in the brain and play a critical role in regulating neuronal excitability, neurotransmitter release, and synaptic plasticity. By blocking the activity of adenosine A1 receptors, DPCPX can modulate these processes and affect various physiological functions.
Biochemical and Physiological Effects:
DPCPX has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce neuronal excitability, increase dopamine release, and enhance cognitive function. In addition, DPCPX has been shown to have analgesic effects and to reduce inflammation in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

DPCPX has several advantages for lab experiments. It is a highly selective antagonist of adenosine A1 receptors, which allows for specific targeting of these receptors without affecting other adenosine receptor subtypes. In addition, DPCPX has a long half-life and can be administered orally or intravenously, making it a convenient tool for in vivo experiments. However, DPCPX has some limitations, including its high cost and limited solubility in water.

Future Directions

There are several future directions for the study of DPCPX. One area of research is the role of adenosine A1 receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the potential use of DPCPX in the treatment of chronic pain and inflammation. In addition, the development of new analogs of DPCPX with improved pharmacokinetic properties and selectivity for adenosine A1 receptors could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of DPCPX involves the reaction of 3,4-dichlorobenzenesulfonyl chloride with 4-(difluoromethoxy)aniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-(tert-butoxycarbonyl)-L-proline methyl ester to yield DPCPX. The final product is purified by column chromatography and characterized by NMR and mass spectrometry.

Scientific Research Applications

DPCPX has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes. It has been shown to be effective in the treatment of ischemia, epilepsy, and Parkinson's disease. In addition, DPCPX has been used to study the effects of adenosine A1 receptors on sleep, cognition, and pain perception.